Cas no 1807309-80-3 (Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate)

• Product Name: Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate
• CAS No: 1807309-80-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4952167
• Update Time: 2025-11-06

Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-3-10(11(14)15-2)8(5-12)4-9(7)6-13/h3-4,13H,6H2,1-2H3
• InChI Key： CTYVPUIFWMOTDC-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C(C(=O)OC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate

Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate: A Comprehensive Overview

Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate, identified by the CAS registry number 1807309-80-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug design, material science, and as a precursor in the synthesis of complex molecules. The compound's structure comprises a benzoate ester group, a cyano group, and a hydroxymethyl group, making it a valuable building block in organic synthesis.

The synthesis of Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate involves multi-step reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing yield. For instance, researchers have employed transition metal catalysts to facilitate key steps such as the formation of the benzoate ester group and the introduction of the cyano functionality. These methods not only improve the overall process but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate has found utility in the pharmaceutical industry as an intermediate in drug development. Its ability to undergo various functional group transformations makes it ideal for constructing bioactive molecules. Recent studies have explored its role in the synthesis of anti-inflammatory agents and anticancer drugs, where its structural features contribute to the desired pharmacokinetic properties. Additionally, the compound's hydroxymethyl group provides sites for further functionalization, enabling the creation of more complex molecular architectures.

The material science sector has also benefited from this compound's unique properties. Its use as a precursor in polymer synthesis has led to the development of novel materials with tailored mechanical and thermal properties. For example, researchers have incorporated this compound into polyurethane formulations to enhance their durability and flexibility. Furthermore, its cyano group imparts additional functionalities, such as improved adhesion properties, making it suitable for advanced coatings and adhesives.

Recent research has focused on optimizing the properties of Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate through structural modifications. By altering substituents or introducing new functional groups, scientists aim to expand its applicability across different industries. For instance, studies have explored the introduction of fluorine atoms to enhance bioavailability in pharmaceutical applications or to improve thermal stability for materials science uses.

In conclusion, Methyl 2-cyano-4-hydroxymethyl-5-methylbenzoate (CAS No. 1807309-80-3) stands out as a critical compound in modern chemistry due to its diverse applications and structural versatility. Its role as an intermediate in drug design, precursor in polymer synthesis, and building block in organic chemistry underscores its importance across various scientific disciplines. As research continues to uncover new potential uses and optimized synthesis methods, this compound is poised to remain a cornerstone in chemical innovation.